Tert-butyl 4-chloro-2-(3-hydroxyprop-1-ynyl)-pyridin-3-YL carbonate

Specification

• CAS No.: 1228665-84-6
• Molecular Formula: C13H14ClNO4
• Molecular Weight: 283.71 g/mol
• IUPAC Name: tert-butyl [4-chloro-2-(3-hydroxyprop-1-ynyl)pyridin-3-yl] carbonate
• Standard InChI: InChI=1S/C13H14ClNO4/c1-13(2,3)19-12(17)18-11-9(14)6-7-15-10(11)5-4-8-16/h6-7,16H,8H2,1-3H3
• Standard InChI Key: URKSQFHYXFJOAW-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)OC1=C(C=CN=C1C#CCO)Cl
• Canonical SMILES: CC(C)(C)OC(=O)OC1=C(C=CN=C1C#CCO)Cl

Introduction

Tert-butyl 4-chloro-2-(3-hydroxyprop-1-ynyl)-pyridin-3-YL carbonate is a synthetic organic compound with a molecular formula of C₁₃H₁₄ClNO₄ and a molecular weight of 283.71 g/mol. Its CAS number is 1228665-84-6, and it is primarily used in research settings. This compound is a derivative of pyridine, incorporating a tert-butyl carbonate group, a chloro substituent, and a hydroxypropynyl side chain.

Synthesis and Applications

The synthesis of tert-butyl 4-chloro-2-(3-hydroxyprop-1-ynyl)-pyridin-3-YL carbonate typically involves multi-step organic reactions, including the formation of the pyridine core, introduction of the chloro and hydroxypropynyl groups, and finally, the attachment of the tert-butyl carbonate moiety. This compound is used in research settings for its potential in organic synthesis and medicinal chemistry, particularly in the development of novel pharmaceuticals or chemical intermediates.

Suppliers and Availability

Tert-butyl 4-chloro-2-(3-hydroxyprop-1-ynyl)-pyridin-3-YL carbonate is available from several chemical suppliers, including Matrix Scientific and Sigma-Aldrich, although the latter has discontinued this product. Kemix Pty Ltd also offers this compound in various quantities with a lead time of 20 days.

Supplier Information Table

Supplier	Product Code	Quantity	Price (USD)
VWR (Matrix Scientific)	055585-100MG	100 mg	Not specified
Kemix Pty Ltd	-	250 mg, 1 g	Not specified
Sigma-Aldrich	ADE000801	Discontinued	-

Safety and Handling

This compound is classified as an irritant and should be handled with appropriate protective equipment, including gloves and safety glasses. It is recommended to store it at room temperature and follow standard laboratory safety protocols for handling organic compounds.